![molecular formula C5H10ClN3 B2801318 4-Ethyl-1H-pyrazol-3-amine hydrochloride CAS No. 203061-99-8](/img/structure/B2801318.png)
4-Ethyl-1H-pyrazol-3-amine hydrochloride
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Overview
Description
“4-Ethyl-1H-pyrazol-3-amine hydrochloride” is a chemical compound that belongs to the class of pyrazoles . Pyrazoles are a group of heterocyclic compounds that have a five-membered ring structure with two adjacent nitrogen atoms . They are known for their diverse pharmacological effects and are used as synthetic intermediates in preparing relevant chemicals in biological, physical-chemical, material science, and industrial fields .
Synthesis Analysis
Pyrazoles can be synthesized through various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach . For instance, a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as “CNN” building block to terminal alkynes provides pyrazoles . One-pot condensations of ketones, aldehydes and hydrazine monohydrochloride readily formed pyrazoline intermediates under mild conditions .Molecular Structure Analysis
The molecular structure of “this compound” is represented by the SMILES stringNC1=C(CC)C(C)=NN1.[H]Cl
. The InChI code for this compound is 1S/C6H11N3.ClH/c1-3-5-4(2)8-9-6(5)7;/h3H2,1-2H3,(H3,7,8,9);1H
. Chemical Reactions Analysis
Pyrazole derivatives are known to undergo various chemical reactions. For instance, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles . A mild and convenient Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones provides a broad range of pyrazole derivatives .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include its molecular weight of 161.63 and its solid form . The compound’s empirical formula is represented by the Hill Notation:C6H12ClN3
.
Scientific Research Applications
Heterocyclic Compound Synthesis
An efficient synthesis method has been developed for novel ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate products through the condensation of pyrazole-5-amine derivatives and activated carbonyl groups. This process yields new N-fused heterocycle products in good to excellent yields, underscoring the utility of pyrazole derivatives in synthesizing complex heterocyclic structures (Ghaedi et al., 2015).
Bioactive Compound Development
Research has shown that derivatives of pyrazole, synthesized through reactions involving hydroxymethyl pyrazole derivatives and primary amines, exhibit significant antitumor, antifungal, and antibacterial activities. These findings highlight the potential of pyrazole derivatives, including 4-Ethyl-1H-pyrazol-3-amine hydrochloride, in the discovery and development of new pharmaceutical agents (Titi et al., 2020).
Advanced Material Synthesis
An innovative synthesis approach for 3-heteroaryl-pyrazoles has been described, utilizing reactions of ethyl 3-[(E)-3-(N,N-dimethylamino)acryloyl]-1-(4-chlorophenyl)-5phenyl-1H-pyrazole-4-carboxylate with various reagents. This method facilitates the production of novel pyrazole-based compounds, which have potential applications in material science and pharmaceutical chemistry (Shawali et al., 2010).
Chemical Reaction Optimization
Studies have also focused on optimizing chemical reactions involving pyrazole derivatives. For instance, the synthesis of ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates under ultrasound irradiation has been improved to achieve high regioselectivity and yields in significantly reduced reaction times. This advancement in synthetic methodology underscores the importance of pyrazole derivatives in developing efficient and sustainable chemical processes (Machado et al., 2011).
Future Directions
Pyrazole-containing compounds, including “4-Ethyl-1H-pyrazol-3-amine hydrochloride”, continue to attract the interest of researchers due to their proven applicability and versatility as synthetic intermediates in preparing relevant chemicals in various fields . Future research may focus on exploring new and improved applications of these compounds, as well as developing efficient and selective synthesis methods .
Mechanism of Action
Target of Action
4-Ethyl-1H-pyrazol-3-amine hydrochloride, a pyrazole derivative, has been found to have potent antileishmanial and antimalarial activities . The primary targets of this compound are Leishmania aethiopica and Plasmodium berghei . These organisms are the causative agents of leishmaniasis and malaria, respectively, which are devastating communicable diseases affecting millions of people worldwide .
Mode of Action
A molecular docking study conducted on lm-ptr1, a protein target in leishmania, justified the potent antileishmanial activity of a similar compound . The compound displayed a desirable fitting pattern in the LmPTR1 pocket (active site), characterized by lower binding free energy . This suggests that this compound may interact with its targets in a similar manner, leading to changes that inhibit the growth or survival of the pathogens.
Biochemical Pathways
Given its antileishmanial and antimalarial activities, it can be inferred that the compound interferes with the life cycle or metabolic pathways of leishmania and plasmodium species
Pharmacokinetics
The compound’s lipophilicity, a key determinant of adme properties, is reported to be high High lipophilicity often suggests good absorption and distribution characteristics, potentially leading to effective bioavailability
Result of Action
The result of the action of this compound is the inhibition of the growth or survival of Leishmania and Plasmodium species . This leads to a reduction in the severity of leishmaniasis and malaria, respectively. The compound’s potent antileishmanial activity was demonstrated in vitro, with a superior antipromastigote activity compared to standard drugs .
properties
IUPAC Name |
4-ethyl-1H-pyrazol-5-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3.ClH/c1-2-4-3-7-8-5(4)6;/h3H,2H2,1H3,(H3,6,7,8);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDNYKCKLCTYDSX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(NN=C1)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
147.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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